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Compound of Interest

Compound Name: Ww437

Cat. No.: B12421910

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1-
Piperidinecarbonitrile (identified as Aldrich-213837, CAS-No. 1530-87-6), referred to herein as
WWwW437. The chemical, physical, and toxicological properties of this substance have not been
thoroughly investigated. Therefore, adherence to stringent safety protocols is paramount.

Hazard Identification and Classification

WW437 is classified as a hazardous substance. The following table summarizes its hazard
statements as per the Globally Harmonized System (GHS).

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin.
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled.

Skin Irritation (Category 2) H315: Causes skin irritation.

Eye Irritation (Category 2A) H319: Causes serious eye irritation.

Specific target organ toxicity — single exposure ] S
) H335: May cause respiratory irritation.
(Category 3), Respiratory system
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Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted to determine the specific PPE
required for any procedure involving WW437.[1] The following table outlines the recommended
PPE based on the available safety data.

Body Part Recommended Protection Specification

Safety glasses with side- )
_ _ Must comply with OSHA 29
shields, or chemical safety

Eyes/Face o CFR 1910.133 or European
goggles. Face shield if splash
Standard EN166.

hazard exists.

Chemical-resistant gloves Glove material should be
) (e.g., nitrile rubber, neoprene). selected based on
Skin Protective clothing to prevent breakthrough time and
skin exposure. permeation rate.
Use in a well-ventilated area or
under a chemical fume hood. If
vapors/aerosols are Respiratory protection must be
Respiratory generated, a NIOSH-approved  used in accordance with

respirator with an appropriate OSHA 29 CFR 1910.134.
filter (e.g., ABEK type) is
recommended.

Experimental Protocols: Safe Handling Workflow

The following diagram outlines the essential workflow for handling WW437 in a laboratory
setting. This protocol is designed to minimize exposure and ensure safe use from receipt to
disposal.
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Preparation

Review Safety Data Sheet (SDS)

In case of skin contact: In case of eye contact: If inhaled: If swallowed: In case of spill:
Wash with plenty of water Rinse cautiously with water for several minutes Move person into fresh air Call a POISON CENTER or doctor Absorb with inert material and dispose of as hazardous waste

Emergency Procedures

Conduct Hazard Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

Hangliing
A

Work in a well-ventilated area
(e, Chemical Fume Hood)

Handle with care to avoid spills
and generation of aerosols

’ Keep container tightly closed when not in use

Proceed to Post-Handling

Decontaminate work surfaces

Post-Handling & Disposal

Wash hands thoroughly after handling

Dispose of waste in an approved
hazardous waste container

Caption: Safe handling workflow for WW437.

Click to download full resolution via product page
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Operational and Disposal Plans

Storage:
o Store in a tightly closed container in a dry and well-ventilated place.
e The container should be stored locked up.

Spill Management:

In the event of a spill, avoid breathing vapors or mists.

Ensure adequate ventilation.

Contain the spill and collect with an inert absorbent material.

Place the absorbed material into a suitable, closed container for disposal as hazardous
waste.[2]

Disposal:
o Dispose of WWA437 and its container to an approved waste disposal plant.
e Do not let the product enter drains.

 All disposal practices must be in accordance with federal, state, and local regulations. It may
be necessary to dispose of this chemical as a hazardous waste.[3] Contact your state's
Department of Environmental Protection or the regional office of the Environmental
Protection Agency for specific guidance.[3]

First Aid Measures:
« |If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
water.[4]
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 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[4]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

« In all cases of exposure, seek medical attention and show the safety data sheet to the doctor
in attendance.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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